Cas no 1296129-15-1 (Ezetimibe Tetrahydropyran Impurity)

• Product Name: Ezetimibe Tetrahydropyran Impurity
• CAS No: 1296129-15-1
• MF: C₂₄H₂₁F₂NO₃
• MW: 409.425253629684
• MDL: MFCD28358894
• CID: 1060228
• PubChem ID: 71316708
• Update Time: 2025-06-11

Ezetimibe Tetrahydropyran Impurity Chemical and Physical Properties

Names and Identifiers

• Ezetimibe Tetrahydropyran Impurity
• (2R,3R,6S)-N,6-bis(4-fluorophenyl)-2-(4-hydroxyphenyl)oxane-3-carboxamide
• AMY38993
• (2R,3R,6S)-N,6-bis(4-fluorophenyl)-2-(4-hydroxyphenyl)tetrahydro-2H-pyran-3-carboxamide? (Ezetimibe Impurity pound(c)
• (2R,3R,6S)-N,6-Bis(4-fluorophenyl)-2-(4-hydroxyphenyl)tetrahydro-2H-pyran-3-carboxamide
• T6T337VHP6
• DTXSID70747778
• 2H-Pyran-3-carboxamide, N,6-bis(4-fluorophenyl)tetrahydro-2-(4-hydroxyphenyl)-, (2R,3R,6S)-
• (2R,3R,6S)-N,6-Bis(4-fluorophenyl)tetrahydro-2-(4-hydroxyphenyl)-2H-pyran-3-carboxamide
• 1296129-15-1
• 2H-Pyran-3-carboxamide, N,6-bis(4-fluorophenyl)tetrahydro-2-(4-hydroxyphenyl)-, (2R,3R,6S)-; (2R,3R,6S)-N,6-bis(4-fluorophenyl)-2-(4-hydroxyphenyl)-3,4,5,6-tetrahydro-2H-pyran-3-carboxamide
• CS-0164701
• I11830
• N,6-Bis(4-fluorophenyl)-2-(4-hydroxyphenyl)-3,4,5,6-tetrahydro-2H-pyran- 3-carboxamide
• (2r,3r,6s)-N,6-bis(4-fluorophenyl)-2-(4-hydroxyphenyl)-3,4,5,6-tetrahydro-2h-pyran-3-carboxamide
• MFCD28358894

• MDL： MFCD28358894
• Inchi： 1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22-14-13-21(23(30-22)16-3-11-20(28)12-4-16)24(29)27-19-9-7-18(26)8-10-19/h1-12,21-23,28H,13-14H2,(H,27,29)/t21-,22+,23+/m1/s1
• InChI Key： IBDXWUJVRNPFPE-VJBWXMMDSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H]1CC[C@@H](C(NC2C=CC(=CC=2)F)=O)[C@H](C2C=CC(=CC=2)O)O1

Computed Properties

• Exact Mass: 409.14900
• Monoisotopic Mass: 409.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 5.59110

Ezetimibe Tetrahydropyran Impurity Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Ezetimibe Tetrahydropyran Impurity

Comprehensive Analysis of Ezetimibe Tetrahydropyran Impurity (CAS No. 1296129-15-1): Synthesis, Applications, and Regulatory Insights

The Ezetimibe Tetrahydropyran Impurity (CAS No. 1296129-15-1) is a critical intermediate and impurity identified during the synthesis and quality control of Ezetimibe, a widely prescribed cholesterol-lowering drug. This impurity belongs to the tetrahydropyran derivative class and plays a significant role in pharmaceutical manufacturing, particularly in ensuring the purity and efficacy of the final drug product. With the increasing demand for high-purity APIs (Active Pharmaceutical Ingredients), understanding and controlling such impurities has become a focal point for regulatory agencies like the FDA and EMA.

Recent advancements in analytical techniques, such as HPLC and LC-MS, have enabled precise detection and quantification of Ezetimibe Tetrahydropyran Impurity. Researchers emphasize its structural similarity to Ezetimibe, which necessitates stringent control to avoid potential pharmacological interference. The compound's CAS No. 1296129-15-1 is frequently searched in databases like PubChem and ChemSpider, reflecting its importance in pharmaceutical research and quality assurance protocols.

From a synthetic perspective, the formation of Ezetimibe Tetrahydropyran Impurity often occurs during the cyclization step of Ezetimibe synthesis. Optimizing reaction conditions—such as temperature, solvent choice, and catalyst usage—can minimize its generation. This aligns with the industry's shift toward green chemistry and sustainable manufacturing, topics gaining traction in 2024 due to environmental concerns and cost-efficiency demands.

Regulatory guidelines, including ICH Q3A and Q3B, mandate thorough characterization of impurities like CAS No. 1296129-15-1. Pharmaceutical companies must document its presence below threshold limits (typically 0.1%–0.5%) to comply with GMP standards. This has spurred the development of reference standards and certified reference materials (CRMs) for accurate impurity profiling.

In the context of patient safety, controlling Ezetimibe Tetrahydropyran Impurity is paramount. Studies suggest that even trace amounts of structurally related impurities could alter drug stability or bioavailability. Consequently, pharmacopeias like USP and EP have incorporated specific monographs for Ezetimibe impurities, including this tetrahydropyran variant.

The market for pharmaceutical impurities is expanding, driven by generic drug production and biosimilar development. Suppliers offering CAS No. 1296129-15-1 as a research-grade standard cater to academic and industrial labs focusing on method validation and stability studies. This trend underscores the compound's relevance in both preclinical and commercial settings.

Future research may explore the impurity's toxicological profile using in vitro models, addressing gaps in current literature. Additionally, advancements in continuous flow chemistry could further reduce impurity formation during Ezetimibe synthesis, aligning with the industry's push for process intensification.

In summary, Ezetimibe Tetrahydropyran Impurity (CAS No. 1296129-15-1) exemplifies the intricate balance between drug efficacy, regulatory compliance, and manufacturing innovation. Its study not only ensures drug quality but also contributes to broader discussions on pharmaceutical sustainability and analytical precision.